Cas no 1417195-90-4 (1,3-dichloro-2-propan-2-ylsulfonylbenzene)

• Product Name: 1,3-dichloro-2-propan-2-ylsulfonylbenzene
• CAS No: 1417195-90-4
• MF: C₉H₁₀Cl₂O₂S
• MW: 253.145499706268
• MDL: MFCD29059336
• CID: 4595692
• Update Time: 2025-06-08

1,3-dichloro-2-propan-2-ylsulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-2-(Isopropylsulfonyl)Benzene
• Benzene, 1,3-dichloro-2-[(1-methylethyl)sulfonyl]-
• 1,3-dichloro-2-propan-2-ylsulfonylbenzene

• MDL： MFCD29059336
• Inchi： 1S/C9H10Cl2O2S/c1-6(2)14(12,13)9-7(10)4-3-5-8(9)11/h3-6H,1-2H3
• InChI Key： VLCIDMMXPQCQIY-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(Cl)=C1S(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 251.978
• Monoisotopic Mass: 251.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1,3-dichloro-2-propan-2-ylsulfonylbenzene

Introduction to 1,3-dichloro-2-propan-2-ylsulfonylbenzene (CAS No. 1417195-90-4)

1,3-dichloro-2-propan-2-ylsulfonylbenzene, identified by its Chemical Abstracts Service number (CAS No. 1417195-90-4), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonylbenzenes, which are widely recognized for their diverse biological activities and synthetic utility. The structural features of 1,3-dichloro-2-propan-2-ylsulfonylbenzene, particularly the presence of chlorine substituents and a sulfonyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure consists of a benzene ring substituted with two chlorine atoms at the 1 and 3 positions, and a sulfonyl group linked to a propan-2-yl chain at the 2 position. This arrangement imparts a high degree of electronic unsaturation and reactivity, enabling various functionalization strategies. The 1,3-dichloro-2-propan-2-ylsulfonylbenzene molecule can serve as a building block for the development of novel pharmaceutical agents, including potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

In recent years, there has been growing interest in sulfonylbenzenes due to their broad spectrum of biological activities. For instance, derivatives of sulfonylbenzenes have been investigated for their antimicrobial, antifungal, and anti-inflammatory properties. The 1,3-dichloro-2-propan-2-ylsulfonylbenzene structure provides a versatile platform for further chemical modifications, allowing researchers to fine-tune the pharmacological properties of the resulting compounds. The chlorine atoms at the 1 and 3 positions can be selectively replaced or modified to introduce additional functional groups, while the sulfonyl group can be used to enhance binding affinity to biological targets.

One of the most compelling aspects of 1,3-dichloro-2-propan-2-ylsulfonylbenzene is its potential application in drug discovery. Sulfonyl compounds are well-known for their ability to act as transition-state analogs, mimicking the reactive intermediates in enzymatic processes. This property makes them valuable scaffolds for designing inhibitors that can disrupt disease-causing pathways. For example, studies have shown that sulfonylbenzenes can inhibit kinases, which are enzymes overexpressed in many cancers. The 1,3-dichloro-2-propan-2-ylsulfonylbenzene molecule could be further modified to develop kinase inhibitors with improved selectivity and potency.

The synthesis of 1,3-dichloro-2-propan-2-ylsulfonylbenzene involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The process typically begins with the chlorination of a suitable precursor benzene derivative followed by sulfonylation using sulfur trioxide or other sulfonating agents. The introduction of the propan-2-yl group is achieved through Friedel-Crafts alkylation or similar reactions. Advanced synthetic techniques such as catalytic hydrogenation and cross-coupling reactions may also be employed to optimize the molecular structure.

Recent advancements in computational chemistry have further enhanced the design and optimization of sulfonylbenzenes like 1,3-dichloro-2-propan-2-ylsulfonylbenzene. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets with high accuracy. This enables the rational design of derivatives with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Additionally, virtual screening methods can be used to identify potential lead compounds from large libraries of sulfonylbenzenes before conducting expensive experimental trials.

The agrochemical industry has also recognized the potential of sulfonylbenzenes as active ingredients in pesticides and herbicides. Compounds derived from 1,3-dichloro-2-propan-2-ylsulfonylbenzene have shown promise in controlling resistant weed species by inhibiting key plant growth regulators. The structural versatility of this compound allows for the development of formulations that are both effective and environmentally friendly. By modifying specific functional groups, researchers can tailor the properties of these agrochemicals to minimize toxicity to non-target organisms while maximizing efficacy against pests.

In conclusion,1,3-dichloro-2-propan-2-ylsulfonylbenzene (CAS No. 1417195-90-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an excellent starting point for developing novel bioactive molecules targeting various diseases and agricultural challenges. As research continues to uncover new synthetic strategies and computational tools for drug discovery,1,3-dichloro-2-propan-ylsulfonylbenzene is poised to play an increasingly important role in advancing therapeutic interventions.